Cas no 135-65-9 (3-Hydroxy-3'-nitro-2-naphthanilide)

• Product Name: 3-Hydroxy-3'-nitro-2-naphthanilide
• CAS No: 135-65-9
• MF: C₁₇H₁₂N₂O₄
• MW: 308.288184165955
• MDL: MFCD00021637
• CID: 36352
• PubChem ID: 87570736
• Update Time: 2025-06-20

3-Hydroxy-3'-nitro-2-naphthanilide Chemical and Physical Properties

Names and Identifiers

• Azoic Coupling Component 17
• 3-Hydroxy-N-(3-nitrophenyl)-2-naphthalenecarboxamide
• C.I. 37515
• 3-Hydroxy-3'-nitro-2-naphthanilide
• 2-Hydroxy-3-naphthoic Acid m-Nitroanilide
• 3-Hydroxy-N-(3-nitrophenyl)-2-naphthamide
• 3-hydroxy-N-(3-nitrophenyl)naphthalene-2-carboxamide
• Naphthol AS-BS
• AS-BS
• DiatholBS
• NaphtazolB
• CINO.37515
• Conazoic AL
• Azoic C.C.17
• NAPTHOL AS-BS
• Naphthoide BS
• Naphtol AS-BS
• Naphtanilide BS
• Irganaphthol RM
• Naphthol AS-BS Supra
• Cibanaphthol RM
• Dragonthol BS
• Naphthanil BS
• Naphtoelan BS
• Naphtazol B
• Azonaphtol MNA
• Azoground BS
• Solunaptol MNL
• Brenthol MN
• Acna Naphthol M
• Kambothol ASBS
• Diathol BS
• Celcot RM
• Naftolo MBS
• Azotol MNA
• Azotol NMA
• Tulathol AS-BS
• Ultrazol IV-BS
• Amarthol AS-BS
• Daito Grounder BS
• Anthonaphthol AS
• CHEMBL65374
• HMS2750J18
• cid_67277
• 2-HYDROXY-3'-NITRO-3-NAPHTHANILIDE
• Naphtol AS-BS Supra
• Anthonaphthol AS-BS
• 3-hydroxy-2-naphthoic m-nitroanilide
• W-108261
• NSC-37168
• NAPHTHOLAS-BS
• SR-01000200944
• AKOS015914160
• H0314
• DTXSID3044544
• NSC37168
• Mitsui Naphthozol BS
• Oprea1_145295
• 2-Naphthanilide, 3-hydroxy-3'-nitro-
• AKOS040744527
• Amanil Naphthol AS-BS
• SCHEMBL2743106
• C.I. Azoic Coupling Component 17
• Q27270667
• CAS-135-65-9
• Tox21_301464
• SMR000393904
• A806967
• NCGC00255765-01
• (3-Hydroxy(2-naphthyl))-N-(3-nitrophenyl)carboxamide
• NS00021001
• MLS-0292193.0001
• 2-Naphthalenecarboxamide, 3-hydroxy-N-(3-nitrophenyl)-
• Naptanilide BS Supra
• Acco Naphthol AS-BS
• 8K775B2J7E
• SR-01000200944-1
• 3-HYDROXY-3'-NITRO-2-NAPTHANILIDE
• 2-naphthanilide
• 135-65-9
• Hiltonaphthol AS-BS
• EINECS 205-209-2
• 3-Hydroxy-naphthalene-2-carboxylic acid (3-nitro-phenyl)-amide
• 2-HYDROXY-3-NAPHTHOIC ACID 3-NITROANILIDE
• UNII-8K775B2J7E
• 2-Hydroxy-3-Naphthoyl-m-Nitroaniline
• PNU-26370
• MLS000738144-02
• BDBM50091995
• NSC 37168
• MFCD00021637
• NCGC00246934-01
• Naphthol AS-BS Dispersible
• DTXCID1024544
• MLS000738144
• D90835
• CS-0206908
• 3-Hydroxy-3\\'-nitro-2-naphthanilide
• 2-Naphthanilide, 3-hydroxy-3'-nitro-(8CI)
• YZJSKRBKHCLMQC-UHFFFAOYSA-N
• 205-209-2

• MDL： MFCD00021637
• Inchi： 1S/C17H12N2O4/c20-16-9-12-5-2-1-4-11(12)8-15(16)17(21)18-13-6-3-7-14(10-13)19(22)23/h1-10,20H,(H,18,21)
• InChI Key： YZJSKRBKHCLMQC-UHFFFAOYSA-N
• SMILES： OC1C=C2C=CC=CC2=CC=1C(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 308.08000
• Monoisotopic Mass: 308.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 4
• Topological Polar Surface Area: 95.2

Experimental Properties

• Color/Form: Yellow to brown powder
• Density: 1.449
• Melting Point: 246-247 ºC
• Boiling Point: 448°Cat760mmHg
• Flash Point: 224.7°C
• Refractive Index: 1.755
• PSA: 95.15000
• LogP: 4.30210
• Color index: 37515

3-Hydroxy-3'-nitro-2-naphthanilide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H319
• Warning Statement： P264-P280-P305+P351+P338+P337+P313
• Hazardous Material transportation number：2810
• WGK Germany：2
• Hazard Category Code： 36
• Safety Instruction： S23; S24
• RTECS：BX3500000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides
• Material Chemicals Colorants and Pigments Dyes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals Colorants and Pigments

Additional information on 3-Hydroxy-3'-nitro-2-naphthanilide

Professional Introduction to 3-Hydroxy-3'-nitro-2-naphthanilide (CAS No. 135-65-9)

3-Hydroxy-3'-nitro-2-naphthanilide, a compound with the chemical formula C₁₃H₉NO₄, is a significant molecule in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its unique CAS number 135-65-9, has garnered attention due to its versatile applications and structural properties. The presence of both hydroxyl and nitro functional groups in its molecular framework makes it a valuable intermediate in the synthesis of various pharmacologically active agents.

The structural motif of 3-Hydroxy-3'-nitro-2-naphthanilide consists of a naphthalene core substituted with hydroxyl and nitro groups at specific positions. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further chemical modifications. In recent years, researchers have been exploring the potential of this compound in developing novel therapeutic agents, particularly in the realm of anti-inflammatory and anticancer therapies.

Recent studies have highlighted the role of 3-Hydroxy-3'-nitro-2-naphthanilide in medicinal chemistry. The compound has been found to exhibit significant inhibitory activity against various enzymes and receptors involved in inflammatory pathways. Specifically, its ability to modulate the activity of cyclooxygenase (COX) and lipoxygenase enzymes has been a focal point of research. These enzymes are crucial in the biosynthesis of prostaglandins and leukotrienes, which are key mediators of inflammation.

In addition to its anti-inflammatory potential, 3-Hydroxy-3'-nitro-2-naphthanilide has shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. The nitro group in its structure plays a pivotal role in these interactions, facilitating binding to specific targets on cancer cells.

The synthesis of 3-Hydroxy-3'-nitro-2-naphthanilide involves multi-step organic reactions, often starting from commercially available naphthalene derivatives. The introduction of the hydroxyl group at the 3-position and the nitro group at the 3'-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and electrochemical oxidation, have been employed to achieve these objectives.

One of the most notable aspects of 3-Hydroxy-3'-nitro-2-naphthanilide is its stability under various environmental conditions. This stability is attributed to the robust nature of its molecular structure, which resists degradation even when exposed to heat or light. Such stability is crucial for pharmaceutical applications, where maintaining the integrity of active ingredients over time is essential.

The pharmacokinetic properties of 3-Hydroxy-3'-nitro-2-naphthanilide have also been extensively studied. Research indicates that this compound exhibits good solubility in both water and organic solvents, facilitating its formulation into diverse pharmaceutical dosage forms. Furthermore, its metabolic profile suggests that it is rapidly absorbed and distributed throughout the body, with a moderate half-life that allows for effective therapeutic action.

In conclusion, 3-Hydroxy-3'-nitro-2-naphthanilide (CAS No. 135-65-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable asset in the development of new drugs targeting inflammation and cancer. As research continues to uncover more about its properties and applications, this compound is poised to play an increasingly important role in modern medicine.